molecular formula C13H13NS B8433887 4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine

4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine

Cat. No.: B8433887
M. Wt: 215.32 g/mol
InChI Key: FPOVRVHZGVMFPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C13H13NS and its molecular weight is 215.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13NS

Molecular Weight

215.32 g/mol

IUPAC Name

4-(1-benzothiophen-7-yl)-1,2,3,6-tetrahydropyridine

InChI

InChI=1S/C13H13NS/c1-2-11-6-9-15-13(11)12(3-1)10-4-7-14-8-5-10/h1-4,6,9,14H,5,7-8H2

InChI Key

FPOVRVHZGVMFPD-UHFFFAOYSA-N

Canonical SMILES

C1CNCC=C1C2=CC=CC3=C2SC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve N-carbethoxy-4-(benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine (105 mg, 0.3652mmol) in 1 mL ethylene glycol and add potassium hydroxide (102 mg, 1.826 mmol) dissolved in 1 mL of water. The reaction mixture is heated at reflux for 8 hours and then cooled to room temperature. It is then diluted with 5 mL water and extracted with ethyl acetate (3×5 mL), dried over anhydrous magnesium sulfate, filtered and concentrated under vacuum. The reside is purified over silica gel to provide the title compound as a yellow oil (51 mg), MS(ion spray)=216.3 (M+1).
Name
N-carbethoxy-4-(benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine
Quantity
105 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
102 mg
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Four

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